Cas no 1805085-60-2 (2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid
• CAS No: 1805085-60-2
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4872478
• Update Time: 2025-10-29

2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C8H3F3N2O2/c9-6-3(8(14)15)1-4(7(10)11)13-5(6)2-12/h1,7H,(H,14,15)
• InChI Key： PWNFGYUXZRRUTG-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=C(C(F)F)C=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.2
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid

Comprehensive Overview of 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid (CAS No. 1805085-60-2)

2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid (CAS No. 1805085-60-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced small-molecule drugs and crop protection agents. Its molecular structure, featuring a carboxylic acid moiety at the 4-position, enhances its reactivity and versatility in cross-coupling reactions and heterocyclic chemistry.

In recent years, the demand for fluorinated building blocks like 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid has surged due to their role in optimizing drug bioavailability and metabolic stability. Researchers frequently explore its applications in kinase inhibitor development, where the fluorine atoms improve binding affinity and selectivity. Additionally, its agrochemical relevance stems from its potential to enhance pesticide efficacy while minimizing environmental impact—a topic aligning with global trends toward sustainable agriculture.

The synthesis of CAS No. 1805085-60-2 typically involves multi-step organic reactions, including halogenation, cyanation, and carboxylation. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. Given its high reactivity, handling requires anhydrous conditions and inert atmospheres, though it remains non-classified under hazardous material regulations.

From an industrial perspective, 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid is often discussed in contexts like patent literature and process chemistry optimization. Its inclusion in API (Active Pharmaceutical Ingredient) pipelines underscores its value in modern drug discovery. Furthermore, its compatibility with green chemistry principles—such as catalytic reductions and solvent-free reactions—resonates with the industry’s shift toward eco-friendly synthesis.

Emerging studies also highlight its potential in material science, particularly in designing fluorescent probes and electronic materials. The compound’s electron-withdrawing groups make it a candidate for organic semiconductors, aligning with the growing interest in flexible electronics and optoelectronic devices. Such interdisciplinary applications position CAS No. 1805085-60-2 as a compound of future relevance beyond traditional domains.

In summary, 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid exemplifies the intersection of innovative chemistry and practical applications. Its adaptability across pharmaceuticals, agrochemicals, and advanced materials ensures its continued prominence in scientific and industrial discourse. For researchers seeking high-purity intermediates or exploring structure-activity relationships, this compound offers a compelling case study in modern molecular design.